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Compound of Interest

Compound Name: 4-Fluoro-3-nitrobenzoyl chloride

Cat. No.: B1304129

Technical Guide: 4-Fluoro-3-nitrobenzoyl
chloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on 4-Fluoro-3-nitrobenzoyl

chloride, a key reagent in organic synthesis, particularly in the development of pharmaceutical
intermediates.

Core Chemical Data

4-Fluoro-3-nitrobenzoyl chloride is a halogenated and nitrated aromatic acyl chloride. Its
chemical properties make it a versatile building block in the synthesis of more complex
molecules.

Property Value
Molecular Formula C7HsCIFNOs
Molecular Weight 203.56 g/mol [1]
CAS Number 400-94-2[1]

Synthesis Protocol
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The synthesis of 4-Fluoro-3-nitrobenzoyl chloride is typically achieved through a two-step

process starting from 4-fluorobenzoic acid. The first step involves the nitration of the benzene

ring, followed by the conversion of the carboxylic acid group to an acyl chloride.

Step 1: Synthesis of 4-Fluoro-3-nitrobenzoic acid

This procedure outlines the nitration of 4-fluorobenzoic acid.

Materials:

4-fluorobenzoic acid

Potassium nitrate (KNO3)

Concentrated sulfuric acid (H2S0a4)

Crushed ice

Toluene

Ice bath

Stirring apparatus

Filtration equipment

Procedure:

In a flask equipped with a stirrer and cooled in an ice bath, dissolve 4-fluorobenzoic acid in
concentrated sulfuric acid.

Slowly add potassium nitrate to the solution in portions while maintaining the low
temperature.

After the addition is complete, allow the reaction mixture to stir overnight at room
temperature.

Carefully pour the reaction mixture over a large volume of crushed ice with continuous
stirring.
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 Allow the resulting mixture to stand overnight, which will cause the product to precipitate.
e Filter the solid product and wash it thoroughly with water.

o Dry the product, for example, by azeotropic distillation with toluene, to yield 4-fluoro-3-
nitrobenzoic acid as a light yellow solid.

Step 2: Synthesis of 4-Fluoro-3-nitrobenzoyl chloride

This procedure details the conversion of 4-fluoro-3-nitrobenzoic acid to the corresponding acyl
chloride. Thionyl chloride is a common reagent for this transformation.

Materials:

4-Fluoro-3-nitrobenzoic acid

Thionyl chloride (SOCI2)

Reflux condenser

Heating mantle

Distillation apparatus

Procedure:

¢ Place 4-fluoro-3-nitrobenzoic acid in a round-bottom flask fitted with a reflux condenser.

e Add an excess of thionyl chloride to the flask.

o Heat the mixture to reflux and maintain it for several hours, or until the evolution of hydrogen
chloride and sulfur dioxide gas ceases.

» After the reaction is complete, remove the excess thionyl chloride by distillation under
reduced pressure.

e The remaining crude 4-Fluoro-3-nitrobenzoyl chloride can be purified by vacuum
distillation.
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Synthetic Workflow

The following diagram illustrates the synthetic pathway from 4-fluorobenzoic acid to 4-Fluoro-
3-nitrobenzoyl chloride.

Synthesis of 4-Fluoro-3-nitrobenzoic acid

4-Fluorobenzoic Acid

Nitration

(H2S0a4, KNO3)

4-Fluoro-3-nitrobenzoic Acid

Synthesis of 4-Fluoro-3-nitrobenzoyl chloride

4-Fluoro-3-nitrobenzoic Acid

Chlorination

Clole)

4-Fluoro-3-nitrobenzoyl Chloride
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Caption: Synthetic pathway for 4-Fluoro-3-nitrobenzoyl chloride.

Chemical Reactions and Applications

4-Fluoro-3-nitrobenzoyl chloride is a reactive compound due to the presence of the acyl
chloride functional group. It readily undergoes nucleophilic acyl substitution reactions with a
variety of nucleophiles, including alcohols, amines, and thiols, to form the corresponding
esters, amides, and thioesters. The nitro and fluoro substituents on the aromatic ring can also
be subjected to further chemical transformations, making this compound a valuable
intermediate in the synthesis of various pharmaceutical and agrochemical products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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